Cas no 62558-70-7 (1,1,3-Pentanetricarboxylic acid, 4-oxo-2-phenyl-, triethyl ester)

• Product Name: 1,1,3-Pentanetricarboxylic acid, 4-oxo-2-phenyl-, triethyl ester
• CAS No: 62558-70-7
• MF: C₂₀H₂₆O₇
• MW: 378.416246891022
• CID: 440208
• PubChem ID: 12348555
• Update Time: 2025-04-19

1,1,3-Pentanetricarboxylic acid, 4-oxo-2-phenyl-, triethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,1,3-Pentanetricarboxylic acid, 4-oxo-2-phenyl-, triethyl ester
• triethyl 4-oxo-2-phenylpentane-1,1,3-tricarboxylate
• 62558-70-7
• DTXSID70493081

• Inchi： 1S/C20H26O7/c1-5-25-18(22)15(13(4)21)16(14-11-9-8-10-12-14)17(19(23)26-6-2)20(24)27-7-3/h8-12,15-17H,5-7H2,1-4H3
• InChI Key： XAOMZEHENYFDHL-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(C)=O)C(C1C=CC=CC=1)C(C(=O)OCC)C(=O)OCC)=O

Computed Properties

• Exact Mass: 378.16788
• Monoisotopic Mass: 378.16785316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 13
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 96Ų

Experimental Properties

• PSA: 95.97